Cas no 2171885-25-7 (2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}cyclopentyl)acetic acid)

• Product Name: 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}cyclopentyl)acetic acid
• CAS No: 2171885-25-7
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6362769
• PubChem ID: 165515467
• Update Time: 2025-10-22

2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}cyclopentyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}cyclopentyl)acetic acid
• 2171885-25-7
• EN300-1525718
• 2-(2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-2-methylbutanamido}cyclopentyl)acetic acid

• Inchi： 1S/C28H34N2O5/c1-3-28(2,26(33)30-24-14-8-9-18(24)15-25(31)32)17-29-27(34)35-16-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,18,23-24H,3,8-9,14-17H2,1-2H3,(H,29,34)(H,30,33)(H,31,32)
• InChI Key： BOSGHCOBNRXUKK-UHFFFAOYSA-N
• SMILES： O=C(C(C)(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)CC)NC1CCCC1CC(=O)O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}cyclopentyl)acetic acid

Chemical Compound CAS No. 2171885-25-7: 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}cyclopentyl)acetic Acid

The compound with CAS number 2171885-25-7, named 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}cyclopentyl)acetic acid, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a cyclopentane ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a substituted acetic acid moiety. The presence of the Fmoc group suggests that this compound may be utilized in peptide synthesis or as a protecting group in organic chemistry.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. The Fmoc group, in particular, has been extensively researched for its role in solid-phase peptide synthesis (SPPS), where it serves as a temporary protecting group for amino acids. This functionality makes the compound a valuable tool in drug discovery and development processes. Moreover, the cyclopentane ring and the substituted acetic acid moiety contribute to the molecule's stability and bioavailability, making it a promising candidate for further exploration in medicinal chemistry.

The synthesis of this compound involves multi-step reactions, including nucleophilic substitutions, amide bond formations, and protecting/deprotecting strategies. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of pharmaceutical applications. The use of advanced chromatographic techniques and spectroscopic analyses has also been instrumental in confirming the compound's structure and purity.

In terms of applications, this compound has shown potential in the development of peptidomimetics and bioactive molecules. Its structure allows for diverse functionalization, enabling researchers to explore its interactions with various biological targets, such as enzymes and receptors. Recent studies have demonstrated its ability to modulate enzyme activity, suggesting its potential as a lead compound for drug development.

Furthermore, the compound's compatibility with modern analytical techniques has facilitated its characterization and quality control. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) have been employed to ensure the compound's structural integrity and consistency. These analyses are critical for maintaining the reliability of the compound in research and development settings.

In conclusion, the compound with CAS number 2171885-25-7 represents a significant advancement in organic chemistry and drug discovery. Its unique structure, combined with cutting-edge synthetic methods and analytical techniques, positions it as a valuable asset in the pursuit of novel therapeutic agents. As research continues to uncover its full potential, this compound is expected to play a pivotal role in shaping future developments in medicinal chemistry.